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Compound of Interest

Compound Name: Acetylsalicylic anhydride

Cat. No.: B024242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for acetylsalicylic
anhydride, a key chemical entity. The following sections detail its Nuclear Magnetic

Resonance (NMR) and Infrared (IR) spectral properties, offering a valuable resource for its

identification and characterization.

Core Spectroscopic Data
The empirical formula for acetylsalicylic anhydride is C₁₈H₁₄O₇, with a molecular weight of

342.3 g/mol .[1] The structural and spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for determining the structure of organic

molecules. The ¹H and ¹³C NMR data for acetylsalicylic anhydride provide characteristic

signals corresponding to its unique chemical environment.

Table 1: ¹H NMR Spectroscopic Data for Acetylsalicylic Anhydride
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.08 Doublet (d) 2H Aromatic Protons

7.70 Triplet (t) 2H Aromatic Protons

7.40 Triplet (t) 2H Aromatic Protons

7.19 Doublet (d) 2H Aromatic Protons

2.31 Singlet (s) 6H Methyl Protons

Solvent: CDCl₃, Spectrometer Frequency: 400 MHz[2]

Table 2: ¹³C NMR Spectroscopic Data for Acetylsalicylic Anhydride

Chemical Shift (δ) ppm Assignment

169.42 Ester Carbonyl Carbon

159.29 Anhydride Carbonyl Carbon

151.83 Aromatic Carbon (C-O)

135.54 Aromatic Carbon (CH)

132.24 Aromatic Carbon (C-C=O)

126.29 Aromatic Carbon (CH)

124.42 Aromatic Carbon (CH)

121.69 Aromatic Carbon (CH)

20.89 Methyl Carbon

Solvent: CDCl₃, Spectrometer Frequency: 100 MHz[2]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of acetylsalicylic anhydride shows characteristic absorption bands for its anhydride
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and ester functional groups.

Table 3: Infrared (IR) Spectroscopic Data for Acetylsalicylic Anhydride

Wavenumber (νmax) cm⁻¹ Intensity Assignment

1789 Strong, Broad C=O Stretch (Anhydride)

1728 Strong, Broad C=O Stretch (Ester)

1603 Strong C=C Stretch (Aromatic)

1581 Strong C=C Stretch (Aromatic)

1484 Strong C-H Bend (Methyl)

1451 Strong C-H Bend (Methyl)

1369 Strong C-O Stretch (Ester/Anhydride)

916 Strong
O-H Bend (out-of-plane, from

potential hydrolysis)

506 Strong -

Sample Preparation: KBr Pellet[2]

Experimental Protocols
The following section details the synthetic and analytical procedures for obtaining the

spectroscopic data presented above.

Synthesis of Acetylsalicylic Anhydride
A common method for the synthesis of acetylsalicylic anhydride involves the dehydration of

acetylsalicylic acid using a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).[2]

Workflow for the Synthesis of Acetylsalicylic Anhydride
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Synthesis of Acetylsalicylic Anhydride

Reaction Setup

Reaction

Workup and Isolation

Suspend acetylsalicylic acid in dichloromethane

Add DCC solution to the acetylsalicylic acid suspension

Prepare a solution of DCC in dichloromethane

Stir the reaction mixture at room temperature overnight

Filter the by-product, dicyclohexylurea (DCU)

Wash the filtrate with a small amount of dichloromethane

Evaporate the filtrate to obtain the product

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of acetylsalicylic anhydride.

Spectroscopic Analysis
Sample Preparation: A sample of the synthesized acetylsalicylic anhydride is dissolved in

deuterated chloroform (CDCl₃).
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Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a 400 MHz NMR spectrometer.

Sample Preparation: A small amount of the solid product is mixed with potassium bromide

(KBr) and pressed into a thin pellet.

Data Acquisition: The IR spectrum is obtained using a Fourier Transform Infrared (FTIR)

spectrometer.

Logical Relationships in Spectral Interpretation
The interpretation of the spectroscopic data involves correlating the observed signals with the

molecular structure of acetylsalicylic anhydride.

Logical Flow for Spectral Interpretation

Interpretation of Spectroscopic Data

NMR Data IR Data

Structural Confirmation

1H NMR Data
- Aromatic signals (δ 7.19-8.08)

- Methyl signal (δ 2.31)

Acetylsalicylic Anhydride Structure

Confirms proton environment

13C NMR Data
- Carbonyl signals (δ 169.42, 159.29)

- Aromatic signals
- Methyl signal (δ 20.89)

Confirms carbon framework

IR Spectrum
- Anhydride C=O stretch (~1789 cm⁻¹)

- Ester C=O stretch (~1728 cm⁻¹)

Confirms functional groups

Click to download full resolution via product page

Caption: A diagram showing the logical relationship between the spectroscopic data and the

confirmed structure of acetylsalicylic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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